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Introduction

4-Heptanol (C7H160), also known as dipropylcarbinol, is a secondary alcohol that serves as an
effective solvent for a variety of organic compounds.[1] Its molecular structure, featuring a
seven-carbon aliphatic chain and a centrally located hydroxyl group, imparts a dual nature. The
long hydrocarbon chain provides a significant nonpolar character, making it highly suitable for
dissolving hydrophobic and nonpolar molecules, while the hydroxyl group offers a site for
hydrogen bonding, allowing for some miscibility with polar solvents.[2][3] This unique balance
makes 4-Heptanol a versatile solvent in organic synthesis, formulation development, and
biological research. As the carbon chain length of an alcohol increases, its solubility in water
decreases, and it becomes a better solvent for nonpolar substances.[2] This principle makes
C7 alcohols like 4-Heptanol particularly useful for dissolving larger nonpolar compounds such
as oils, lipids, and various active pharmaceutical ingredients (APIs) that are insoluble in
agueous media.

Physicochemical Properties

A comprehensive understanding of 4-Heptanol's physical and chemical properties is essential
for its effective and safe use. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of 4-Heptanol

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b146996?utm_src=pdf-interest
https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptanol
https://chem.libretexts.org/Courses/University_of_British_Columbia/UBC_Introductory_Chemistry/08%3A_Organic_Chemistry/8.07%3A_Alcohols
https://www.quora.com/What-is-the-difference-in-solubility-between-hydrocarbons-and-alcohols-in-water-and-non-polar-organic-solvents
https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://chem.libretexts.org/Courses/University_of_British_Columbia/UBC_Introductory_Chemistry/08%3A_Organic_Chemistry/8.07%3A_Alcohols
https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
IUPAC Name Heptan-4-ol [1]
Synonyms Dipropylcarbinol, 4-Hepty!l o
Alcohol

CAS Number 589-55-9 [1]
Molecular Formula C7H160 [1]
Molecular Weight 116.20 g/mol [1]
Appearance Colorless liquid -
Boiling Point 156-158 °C @ 760 mmHg -
Melting Point -41.5 °C [4]
Flash Point 47.78 °C (118 °F) -

Water Solubility

4.753 g/L (at 20 °C)

[4]

logP (Octanol/Water)

2.220

[4]

Classification

Flammable Liquid (GHS
Warning H226)

[1]

Solvent Properties and Applications

The solvating power of 4-Heptanol is rooted in the principle of "like dissolves like." Its

substantial alkyl structure allows for strong van der Waals interactions with nonpolar solutes,

effectively overcoming the solute-solute forces within the compound's crystal lattice. Studies on

shorter-chain alcohols (C4-C6) have shown they can effectively dissolve nonpolar materials like

polyalphaolefin (PAO) and mineral oils, with efficacy increasing with chain length.[5][6][7] By

extension, 4-Heptanol is an excellent candidate for solubilizing a wide range of nonpolar

compounds.

Key Applications:

o Organic Synthesis: Used as a reaction medium for transformations involving nonpolar

reagents and substrates.[8]
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e Drug Formulation: Acts as a solvent or co-solvent for poorly water-soluble APIs, facilitating

their incorporation into various dosage forms.

» Biological Assays: Employed to prepare stock solutions of hydrophobic compounds for in
vitro and in vivo studies. For example, heptanol is widely used as a reversible inhibitor of gap

junctions in cell biology and electrophysiology research.[9][10][11]
« Industrial Applications: Utilized in the formulation of fragrances, flavors, and coatings.

Table 2: lllustrative Solubility of Nonpolar Compound Classes in 4-Heptanol
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Compound Class

Example

Expected Solubility .
) Rationale
in 4-Heptanol

Long-Chain Alkanes

Dodecane,

Hexadecane

Strong London
dispersion forces
) between the solvent's
High
and solute's alkyl
chains promote

miscibility.

Aromatic

Hydrocarbons

Toluene, Naphthalene

Nonpolar nature
) aligns well with the
High .
hydrophobic character

of 4-Heptanol.

Lipids and Fatty Acids

Palmitic Acid, Oleic
Acid

The long hydrocarbon
tails of lipids are
High readily solvated by the
heptyl chain of the

solvent.

Steroids

Cholesterol,

Testosterone

The large, rigid, and

nonpolar steroid

backbone is
Moderate to High compatible with 4-
Heptanol. Solubility
may vary with polar

functional groups.

Nonpolar Polymers

Polyalphaolefin (PAO)

Longer-chain alcohols
are effective at
dissolving
Moderate to High hydrocarbon
polymers; 4-Heptanol

is expected to perform

well.[5][6]
Poorly Soluble APIs Itraconazole, Moderate Can serve as a useful
Griseofulvin organic solvent for
APIs with low
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aqueous solubility,
often used in initial
screening and

formulation studies.

Note: This table is illustrative, based on chemical principles. Actual solubility values should be
determined experimentally.
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Caption: Logical diagram of 4-Heptanol's solvent properties.
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Caption: Experimental workflow for solubility assessment.
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Caption: Mechanism of gap junction inhibition by 4-Heptanol.

Protocols
Protocol 1: General Procedure for Dissolving Nonpolar
Compounds

This protocol outlines a standard method for dissolving a known mass of a nonpolar solid into
4-Heptanol to create a solution of a specific concentration.

Materials:

4-Heptanol (reagent grade or higher)

e Nonpolar solute (e.g., hydrophobic API, organic intermediate)

e Analytical balance

» Glass vials or flasks with airtight caps (e.g., screw caps with PTFE liners)

e Volumetric pipettes or micropipettes

» Vortex mixer

o Water bath sonicator (optional)

e Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves
Procedure:

o Preparation: Ensure all glassware is clean and dry. Perform all operations in a well-ventilated
fume hood.

o Weighing Solute: Accurately weigh the desired mass of the nonpolar solute using an
analytical balance and transfer it directly into the chosen glass vial or flask.
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e Adding Solvent: Using a calibrated pipette, add a portion (e.g., 80%) of the calculated final
volume of 4-Heptanol to the vial containing the solute.

 Dissolution:
o Securely cap the vial.
o Mix the contents vigorously using a vortex mixer for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If the solute is not fully dissolved, place the vial in a water bath sonicator for 5-10 minute
intervals. Caution: Monitor the vial to prevent overheating, as 4-Heptanol is a flammable
liquid.[1]

o Final Volume Adjustment: Once the solute is completely dissolved, allow the solution to
return to room temperature. Add 4-Heptanol to reach the final desired volume and mix
thoroughly.

o Storage: Store the solution in the tightly capped vial, properly labeled with the compound
name, concentration, solvent, and date. Store in a cool, well-ventilated place away from
ignition sources.

Protocol 2: Preparation of a 4-Heptanol Stock Solution
for In Vitro Assays

This protocol describes the preparation of a concentrated stock solution of 4-Heptanol for use
as a gap junction inhibitor in cell culture experiments.

Background: Heptanol reversibly inhibits gap junction intercellular communication.[11] Low
concentrations (e.g., 0.05 mM) can be used to specifically target gap junctions, while higher
concentrations (=2 mM) may also inhibit sodium channels, leading to confounding effects.[10]
[11] This protocol focuses on preparing a stock solution for achieving specific, low-millimolar
final concentrations in an aqueous medium.

Materials:
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e 4-Heptanol

o Dimethyl sulfoxide (DMSO) or absolute ethanol (as an intermediate solvent)

 Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

e Target aqueous medium (e.g., cell culture medium, physiological buffer)

o PPE: safety glasses, lab coat, sterile gloves

Procedure:

e Primary Stock Preparation (e.g., 1 M in Ethanol):

o In a chemical fume hood, pipette 861 pL of 4-Heptanol (density = 0.813 g/mL) into a
sterile glass vial. This corresponds to approximately 700 mg or 6.02 mmol.

o Add absolute ethanol to a final volume of 6.02 mL. This creates a ~1 M stock solution. Mix
thoroughly.

o Note: Using an intermediate solvent like ethanol or DMSO is common practice to aid the
dispersion of sparingly water-soluble alcohols into agueous solutions.

e Working Solution Preparation:

o Determine the final concentration needed in your assay (e.g., 0.5 mM).

o Perform a serial dilution from the primary stock into your final aqueous medium. For
example, to make a 0.5 mM solution in 10 mL of culture medium, you would add 5 pL of
the 1 M stock solution (a 1:2000 dilution).

e Application to Cells:

o Add the diluted working solution to your cell culture or experimental chamber and mix
gently.
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o Crucial Control: Prepare a vehicle control by adding the same final concentration of the
intermediate solvent (e.g., 0.05% ethanol for a 1:2000 dilution) to a parallel set of cells to
ensure the solvent itself does not affect the experimental outcome.

o Safety and Disposal:
o Handle 4-Heptanol and concentrated stock solutions in a fume hood.
o Dispose of chemical waste according to your institution's guidelines.

Disclaimer: These protocols are intended as a guide. Researchers should optimize procedures
for their specific compounds and applications. Always consult the Safety Data Sheet (SDS) for
4-Heptanol before use and adhere to all laboratory safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Heptanol | C7TH160 | CID 11513 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. chem.libretexts.org [chem.libretexts.org]

e 3. quora.com [quora.com]

e 4. 4-HEPTANOL CAS#: 589-55-9 [m.chemicalbook.com]

e 5. Solubility of hydrocarbon oils in alcohols (<C6) and synthesis of difusel carbonate for
degreasing - PMC [pmc.ncbi.nlm.nih.gov]

e 6. Solubility of hydrocarbon oils in alcohols (C6) and synthesis of difusel carbonate for
degreasing - RSC Advances (RSC Publishing) [pubs.rsc.org]

o 7.researchgate.net [researchgate.net]
e 8. chem.ucalgary.ca [chem.ucalgary.ca]

e 9. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing
conduction velocity without affecting repolarization properties or myocardial refractoriness in
Langendorff-perfused mouse hearts - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://www.benchchem.com/product/b146996?utm_src=pdf-body
https://www.benchchem.com/product/b146996?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptanol
https://chem.libretexts.org/Courses/University_of_British_Columbia/UBC_Introductory_Chemistry/08%3A_Organic_Chemistry/8.07%3A_Alcohols
https://www.quora.com/What-is-the-difference-in-solubility-between-hydrocarbons-and-alcohols-in-water-and-non-polar-organic-solvents
https://m.chemicalbook.com/ProductChemicalPropertiesCB9740033_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9067106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9067106/
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra04220b
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra04220b
https://www.researchgate.net/publication/334648438_Solubility_of_hydrocarbon_oils_in_alcohols_C_6_and_synthesis_of_difusel_carbonate_for_degreasing
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://pubmed.ncbi.nlm.nih.gov/27633494/
https://pubmed.ncbi.nlm.nih.gov/27633494/
https://pubmed.ncbi.nlm.nih.gov/27633494/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 10. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing
conduction velocity without affecting repolarization properties or myocardial refractoriness in
Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]

e 11. spandidos-publications.com [spandidos-publications.com]

 To cite this document: BenchChem. [Application Note: 4-Heptanol as a Solvent for Nonpolar
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146996#4-heptanol-as-a-solvent-for-nonpolar-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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